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Storage & Handling Guidelines

Based on supplier specifications, here are the recommended storage conditions for SNIPER(BRD)-1:

Condition Specification

Form Stored Powder (off-white to light yellow solid)

Short-Term Storage -20°C (for powder) [1]

Long-Term Storage -80°C (for solutions, up to 6 months) [2]

Protective Atmosphere Store under nitrogen [2]

Shipping Condition Room temperature (stable for a few days) [1]

Stock Solution Preparation & Storage

For preparing stock solutions, the suppliers provide the following protocols and stability information:
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Aspect Recommendation / Value

Solvent DMSO [1] [2]

Solubility in DMSO ~66.67 mg/mL (~63.09 mM) [1] [2]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month (stored under nitrogen) [2]

In-Vivo Formulation Stability Use freshly prepared solutions for optimal results [1]

Preparation example for in vivo studies: You can prepare a working solution by sequentially adding co-

solvents.

Formulation 1 (for IP, IV, SC injection): 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline

[1].
Procedure: Add 100 μL of a 25.0 mg/mL DMSO stock solution to 400 μL PEG300 and mix. Then add

50 μL Tween-80 and mix. Finally, add 450 μL of normal saline (0.9% sodium chloride in ddH₂O) to
adjust the volume to 1 mL [1].

Critical Considerations for Stability

The relationship between storage conditions and compound stability can be visualized as follows. Note that

while specific data on SNIPER(BRD)-1 freeze-thaw cycles is unavailable, these general principles for

handling sensitive reagents apply.
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Key Best Practices

Aliquot Stock Solutions Avoid Repeated Freeze-Thaw Use Protective Atmosphere Note Opening & Thaw Dates

Click to download full resolution via product page

Given the lack of specific data, it is highly advisable to aliquot SNIPER(BRD)-1 stock solutions upon first

preparation to minimize freeze-thaw cycles.

Frequently Asked Questions

Q: What happens if SNIPER(BRD)-1 undergoes multiple freeze-thaw cycles? While specific data for

this compound is unavailable, general principles of handling sensitive biochemical reagents apply. Multiple

freeze-thaw cycles can lead to:

Degradation: A gradual loss of compound potency and effectiveness.
Aggregation: Molecules may clump together, reducing solubility and bioavailability.

Variable Results: The primary risk is inconsistent experimental outcomes and poor reproducibility
due to unpredictable compound activity [3].
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Q: How should I handle SNIPER(BRD)-1 to ensure maximum stability?

Aliquot: Upon receipt or preparation of a stock solution, immediately divide it into small, single-use
aliquots.

Minimize Thawing: Thaw only the number of aliquots needed for a single experiment.
Gentle Thawing: When needed, thaw aliquots rapidly in a warm water bath or at room temperature—

avoid slow thawing at 4°C for extended periods.
Record Keeping: Label all vials with the date of preparation, concentration, and number of freeze-

thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s543482?utm_src=pdf-body
https://www.smolecule.com/products/s543482?utm_src=pdf-custom-synthesis
https://www.invivochem.com/sniper-brd-1.html
https://www.medchemexpress.com/sniper-brd-1.html?srsltid=AfmBOor2EqXHp_1noIB8aMj_8_LltR_eu2C5SG7QXl7cTesrf4KPuwoo
https://pmc.ncbi.nlm.nih.gov/articles/PMC11600612/
https://www.smolecule.com/products/b543482#sniper-brd-1-freeze-thaw-cycle-recommendations
https://www.smolecule.com/products/b543482#sniper-brd-1-freeze-thaw-cycle-recommendations
https://www.smolecule.com/products/b543482#sniper-brd-1-freeze-thaw-cycle-recommendations
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s543482?utm_src=pdf-bulk
https://www.smolecule.com/products/s543482?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s543482?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

